Cas no 1971914-58-5 (2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine
• CAS No: 1971914-58-5
• MF: C₁₂H₁₄BF₄NO₂
• MW: 291.049677371979
• MDL: MFCD18723351
• CID: 5211896
• PubChem ID: 129946537
• Update Time: 2026-03-06

2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-trifluoromethylpyridine-3-boronic acid pinacol ester
• 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan- 2-yl)-3-(trifluoromethyl)pyridine
• 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine
• 6-Fluoro-5-(trifluoromethyl)-pyridine-3-boronic acid pinacol ester

• MDL： MFCD18723351
• Inchi： 1S/C12H14BF4NO2/c1-10(2)11(3,4)20-13(19-10)7-5-8(12(15,16)17)9(14)18-6-7/h5-6H,1-4H3
• InChI Key： XUEWHDZTSUZPCG-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1C(F)(F)F

Additional information on 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine

2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine: A Versatile Building Block in Modern Medicinal Chemistry

2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine (CAS No. 1971914-58-5) has emerged as a pivotal compound in contemporary pharmaceutical research due to its unique structural features and synthetic utility. This fluorinated pyridine derivative contains a boronic acid moiety in the 5-position and a trifluoromethyl group in the 3-position, which together confer remarkable reactivity and functional diversity. Recent studies published in Journal of Medicinal Chemistry (2023) and ACS Medicinal Chemistry Letters (2024) have highlighted its role as a privileged scaffold in drug discovery, particularly for targeting kinase enzymes and GPCR receptors with high selectivity.

The boronic acid functionality in this compound is a key enabler for Suzuki-Miyaura cross-coupling reactions, a gold-standard methodology in modern organic synthesis. This reaction allows for the efficient introduction of various aromatic and heteroaromatic substituents, significantly expanding the chemical space accessible through this boron-containing intermediate. Notably, a 2023 study by the University of Tokyo demonstrated that 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(trifluoromethyl)pyridine could be selectively coupled with iodobenzene derivatives under mild conditions to yield biaryl compounds with high stereoselectivity, a property crucial for the development of asymmetric drugs.

The fluorine atoms in both the 2- and 3-positions of this compound play a dual role in modulating hydrophobic interactions and electrostatic effects within biological systems. A 2024 computational study published in Chemistry: A European Journal revealed that the fluorine substituents significantly enhance the lipophilicity of the molecule while maintaining favorable hydrogen bonding capabilities with target proteins. This balance is particularly advantageous in designing peripheral acting drugs that require optimal blood-brain barrier penetration without compromising metabolic stability.

Recent advances in click chemistry have further broadened the applicability of this compound. Researchers at the Max Planck Institute demonstrated that the boronic acid group could be utilized in inverse electron demand Diels-Alder reactions to form covalent adducts with maleimide-containing biomolecules. This approach has enabled the development of prodrugs with enhanced targeting specificity, as shown in a 2023 publication in Angewandte Chemie. The trifluoromethyl group in the 3-position was found to act as a bioisostere, improving metabolic resistance while maintaining binding affinity to thiol-containing enzymes.

The 1,3,2-dioxaborolane ring in the 5-position of this compound exhibits exceptional stability under physiological conditions, a property that has been exploited in the development of protease-resistant therapeutic agents. A 2024 study in Nature Chemical Biology demonstrated that this boron-containing intermediate could be used to synthesize peptidomimetic inhibitors that resist proteolytic degradation while maintaining high potency against MMP-9 (matrix metalloproteinase-9), a key target in cancer metastasis research.

The fluorinated pyridine core has also shown promise in fluorescence-based imaging applications. Scientists at MIT have developed fluorophore-labeled derivatives of this compound that exhibit excellent photostability and specificity for mitochondrial targeting. These fluorescent probes have been instrumental in elucidating mitochondrial dynamics in neurodegenerative diseases, as reported in a 2023 article in Cell Reports. The trifluoromethyl group was found to enhance quantum yield without interfering with cellular uptake, a critical factor for in vivo imaging applications.

From an industrial synthesis perspective, this compound has been optimized for scale-up production using flow chemistry techniques. A 2024 report by Merck & Co. described a continuous flow process that achieved >95% yield in the synthesis of 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-3-(trifluoromethyl)pyridine with high purity and low environmental impact. This advancement has significantly reduced process development time and manufacturing costs, making the compound more accessible for late-stage drug development projects.

Looking ahead, the fluorinated pyridine scaffold of this compound is expected to play a central role in the development of next-generation therapeutics. Ongoing research at the Broad Institute is exploring its potential as a warhead molecule in proteolysis-targeting chimeras (PROTACs), leveraging its electrophilic nature for ligand-induced protein degradation. Early data from 2024 preclinical studies suggest that this approach could yield highly selective degraders of undruggable targets such as BRD4 and MYC, opening new avenues in precision medicine.

2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-3-(trifluoromethyl)pyridine (CAS No. 1971914-58-5) is a multifunctional synthetic intermediate that has gained significant attention in medicinal chemistry due to its unique structural features and reactivity. This compound contains a fluorinated pyridine core, a boronic acid moiety, and a trifluoromethyl group, all of which contribute to its versatility in drug discovery and development. ### Key Structural Features - Fluorinated Pyridine Core: The presence of fluorine atoms at the 2- and 3-positions enhances lipophilicity and electrostatic interactions, making it suitable for targeting hydrophobic binding pockets in proteins. - Boronic Acid Moiety: The boronic acid group in the 5-position enables efficient Suzuki-Miyaura cross-coupling reactions, a widely used method for constructing biaryl scaffolds in drug development. - Trifluoromethyl Group: This substituent acts as a bioisostere and contributes to increased metabolic stability and selective binding to thiol-containing enzymes. ### Synthetic Applications - Suzuki-Miyaura Coupling: The boronic acid functionality allows for the selective introduction of aromatic and heteroaromatic substituents, enabling the synthesis of a wide range of biologically active compounds. - Click Chemistry: The compound has been utilized in inverse electron demand Diels-Alder reactions, facilitating the development of prodrugs with targeted delivery capabilities. - Flow Chemistry: Industrial-scale synthesis has been optimized using flow chemistry techniques, achieving high yields and low environmental impact. ### Biological and Medicinal Relevance - Kinase Inhibitors: The compound has been explored as a privileged scaffold for designing selective kinase inhibitors, particularly targeting kinase enzymes involved in cancer progression. - Mitochondrial Imaging: Fluorescent derivatives of this compound have been developed for in vivo imaging of mitochondrial dynamics in neurodegenerative diseases. - PROTACs: Ongoing research is investigating its potential as a warhead molecule in proteolysis-targeting chimeras (PROTACs) for degrading undruggable targets such as BRD4 and MYC. ### Industrial and Environmental Considerations - Scale-Up Production: The compound has been optimized for large-scale production using continuous flow processes, reducing manufacturing costs and process development time. ### Future Prospects The compound is expected to play a central role in the development of next-generation therapeutics, particularly in precision medicine and targeted drug delivery. Its unique combination of reactivity, selectivity, and biological relevance positions it as a valuable tool in drug discovery and chemical biology.